Cas no 2580215-14-9 (Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate)

Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate is a versatile heterocyclic compound featuring both an oxadiazole core and a reactive aminoethyl substituent. The tert-butyl ester group enhances stability and facilitates further synthetic modifications, making it a valuable intermediate in medicinal and organic chemistry. Its oxadiazole scaffold is known for contributing to bioactivity, while the aminoethyl side chain offers a handle for derivatization, enabling applications in drug discovery and agrochemical research. The compound’s well-defined structure and functional group compatibility make it suitable for constructing complex molecules, particularly in the development of pharmacologically active agents. Its purity and stability under standard conditions ensure reliable performance in synthetic workflows.
Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate structure
2580215-14-9 structure
Product Name:Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate
CAS No:2580215-14-9
MF:C9H15N3O3
MW:213.233701944351
CID:5659866
PubChem ID:165893149
Update Time:2025-06-08

Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2580215-14-9
    • EN300-27730617
    • tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate
    • Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate
    • Inchi: 1S/C9H15N3O3/c1-5(10)7-11-6(12-15-7)8(13)14-9(2,3)4/h5H,10H2,1-4H3
    • InChI Key: WOUCSTDDZGWBRG-UHFFFAOYSA-N
    • SMILES: O(C(C1=NOC(C(C)N)=N1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 213.11134135g/mol
  • Monoisotopic Mass: 213.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 91.2Ų

Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>

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Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate Related Literature

Additional information on Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate

Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2580215-14-9): An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2580215-14-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a wide range of applications in pharmaceutical research and development.

The structure of Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate is characterized by a central 1,2,4-oxadiazole ring, which is substituted with an aminoethyl group at the 5-position and a tert-butyl ester at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various therapeutic applications.

Recent studies have highlighted the potential of Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate in several areas of medicinal chemistry. One notable application is its use as an intermediate in the synthesis of novel drugs. The tert-butyl ester group can be readily cleaved under mild conditions, allowing for the introduction of various functional groups to tailor the compound's properties for specific therapeutic targets.

In addition to its synthetic utility, Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate has shown promising biological activities. Research has demonstrated that oxadiazoles can exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The aminoethyl substitution on the oxadiazole ring may enhance these activities by providing additional sites for interaction with biological targets.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of a series of oxadiazole derivatives, including Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for the development of anti-inflammatory drugs.

Another area of interest is the antimicrobial activity of oxadiazoles. A recent study published in Antimicrobial Agents and Chemotherapy explored the antibacterial properties of several oxadiazole derivatives. The study found that Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate exhibited significant activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for further development as an antimicrobial agent.

In the realm of cancer research, oxadiazoles have been investigated for their potential as anticancer agents. A study published in Cancer Letters in 2023 evaluated the cytotoxic effects of various oxadiazole derivatives on different cancer cell lines. The results indicated that Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate demonstrated selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. This selective activity suggests that this compound could be further optimized for use in cancer therapy.

The versatility and potential biological activities of Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate make it an attractive target for further research and development. Ongoing studies are focused on optimizing its structure to enhance its pharmacological properties and evaluate its efficacy in preclinical models.

In conclusion, Tert-butyl 5-(1-aminoethyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2580215-14-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in the discovery and development of novel drugs.

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